Cas no 727736-74-5 (3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester
• CAS No: 727736-74-5
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 1757461
• PubChem ID: 57633399
• Update Time: 2025-06-08

3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester
• SCHEMBL13291180
• Methyl6-cyano-5-hydroxynicotinate
• Methyl 6-cyano-5-hydroxynicotinate
• 727736-74-5

• Inchi： 1S/C8H6N2O3/c1-13-8(12)5-2-7(11)6(3-9)10-4-5/h2,4,11H,1H3
• InChI Key： VDMKVBVZIWJNCQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(C#N)=C(C=1)O)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester

Comprehensive Overview of 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester (CAS No. 727736-74-5)

3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester (CAS No. 727736-74-5) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its pyridine backbone and functional groups such as cyano and hydroxy, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in targeting enzymes and receptors involved in metabolic disorders.

The structural uniqueness of 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester lies in its ester and cyano moieties, which enhance its reactivity and solubility. These features make it a valuable intermediate in synthesizing complex molecules, such as kinase inhibitors and antimicrobial agents. Recent studies highlight its role in developing next-generation therapeutics, aligning with the growing demand for precision medicine and sustainable chemistry.

In the context of green chemistry, this compound is being evaluated for its eco-friendly synthesis routes. With the rise of AI-driven drug design, computational models are predicting its interactions with biological targets, accelerating its adoption in virtual screening pipelines. Users frequently search for terms like "pyridine derivatives in drug development" or "CAS 727736-74-5 applications," reflecting its relevance in cutting-edge research.

From a commercial perspective, 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester is supplied by leading chemical manufacturers under stringent quality controls. Its stability under ambient conditions and compatibility with common solvents make it a preferred choice for lab-scale and industrial applications. FAQs such as "How to store 6-cyano-5-hydroxy pyridine esters?" or "Safety data for methyl ester derivatives" are common among procurement specialists.

Future prospects for this compound include its integration into bioconjugation techniques and nanomaterial synthesis. As the scientific community prioritizes low-toxicity alternatives, its derivatives may replace traditional reagents in catalytic processes. This aligns with global trends toward circular economy practices, where efficient resource utilization is paramount.

In summary, 3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester (CAS No. 727736-74-5) exemplifies innovation at the intersection of chemistry and biotechnology. Its multifaceted applications and adaptability to modern research paradigms ensure its continued prominence in scientific literature and industrial workflows.